Cas no 117570-53-3 (Vadimezan)

• Product Name: Vadimezan
• CAS No: 117570-53-3
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD00870555
• CID: 63302
• PubChem ID: 24724464
• Update Time: 2025-04-18

Vadimezan Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylxantheonone-4-acetic acid
• DMXAA
• ASA-404
• 2-(5,6-Dimethyl-9-oxo-9H-xanthen-4-yl)acetic acid
• 5,6-dimethyl-9-oxo-9H-Xanthene-4-acetic acid
• ASA404
• DMXAA (Vadimezan)
• DMXAA Vadimezan
• DMXAA(AS1404,ASA404)
• Vadimezan
• 5,6-Dimethylxanthenone-4-acetic acid
• 5,6-dimethylxanthenoneacetic acid
• ASA 404
• (5,6-dimethyl-9-oxoxanthen-4-yl)acetic acid
• Vadimezan [INN]
• NCGC00165783-04
• NCGC00165783-02
• EX-A010
• DMXAA, >=98% (HPLC), solid
• 5,6-dimethylxanthenone-4-acetic acid (DMXAA)
• 1YE
• R-1564
• Vadimezan (DMXAA)
• 4qxo
• 4qxr
• J-516547
• MLS006011075
• BCP9000616
• AKOS015918030
• BDBM50511078
• NSC-640488
• 6-MeXAA
• 5,6-Dimethylxanthenone-4-acetic acid; 5,6-Dimethylxantheonone-4-acetic Acid
• J-003637
• (5,6-dimethyl-9-oxo-9H-xanthen-4-yl)acetic acid
• D5235
• AS-16852
• 4qxq
• HMS3654J22
• 9H-Xanthene-4-aceticacid, 5,6-dimethyl-9-oxo-
• Dimethyloxoxanthene acetic acid
• NSC 640488
• SMR004702863
• SW219898-1
• AS 1404
• 5,6-Dimethyl-9-oxo-9H-xanthene-4-aceticacid;DMXAA,ASA404
• CHEMBL71263
• CCG-267263
• 5,6-Mexaa
• FT-0630255
• NSC-828317
• (5,6-Dimethyl-9-oxo-xanthen)-4-acetic acid
• EC 700-141-4
• MFCD00870555
• Q7908310
• 2-(5,6-dimethyl-9-oxoxanthen-4-yl)acetic acid
• 5,6-Dimethyl xanthenone acetic acid
• AS1404
• UNII-0829J8133H
• BCPP000255
• SB19392
• SCHEMBL111183
• XGOYIMQSIKSOBS-UHFFFAOYSA-N
• NSC828317
• EN300-396606
• VADIMEZAN [WHO-DD]
• vadimezanum
• AC-24559
• NS00005518
• HY-10964
• CHEBI:75934
• 9H-Xanthene-4-acetic acid, 5,6-dimethyl-9-oxo-
• 0829J8133H
• NCGC00165783-01
• DTXSID2040949
• BCP01949
• 117570-53-3
• S1537
• DB06235
• AS-1404
• (5,6-Dimethyl-9-oxo-9H-xanthen-4-yl)-acetic acid
• CS-5277
• 5,6-MexXAA
• dimethylxanthenone acetic acid
• BRD-K27938825-001-02-4
• NSC640488
• DTXCID0020949
• DMXAA?

• MDL： MFCD00870555
• Inchi： 1S/C17H14O4/c1-9-6-7-13-15(20)12-5-3-4-11(8-14(18)19)17(12)21-16(13)10(9)2/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key： XGOYIMQSIKSOBS-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C=CC(C)=C(C)C1=2)=O)CC(=O)O

Computed Properties

• Exact Mass: 282.08900
• Monoisotopic Mass: 282.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.321
• Melting Point: No data available
• Boiling Point: 520.9°Cat760mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.633
• Solubility: DMSO: 17 mg/mL, soluble
• PSA: 67.51000
• LogP: 3.19010

Vadimezan Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• RTECS：ZD5536200
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R50/53
• Safety Term：S60;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
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